Cas no 946370-36-1 (N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 946370-36-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6603230
• PubChem ID: 16942435
• Update Time: 2025-10-31

N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-(5,6-dihydro-4H-cyclopent[c]isoxazol-3-yl)-
• N-{4H,5H,6H-cyclopenta[c][1,2]oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• F2413-0180
• N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024646884
• 946370-36-1

• Inchi： 1S/C14H12N2O4/c17-13(8-4-5-11-12(6-8)19-7-18-11)15-14-9-2-1-3-10(9)16-20-14/h4-6H,1-3,7H2,(H,15,17)
• InChI Key： OUDQLHUNYILLSJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3ON=C4CCCC4=3)=O)C=C2OC1

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 946370-36-1)

The compound N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 946370-36-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and materials science. This cyclopentacoxazole-benzodioxole hybrid combines a benzodioxole moiety with a cyclopentacoxazole ring, creating a scaffold that is both chemically intriguing and functionally versatile. Researchers are particularly interested in its heterocyclic framework, which is known to exhibit remarkable bioactivity and stability under various conditions.

In the context of current scientific trends, the demand for novel heterocyclic compounds like N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide is driven by their potential in drug discovery. The benzodioxole component, for instance, is frequently explored for its pharmacophoric properties, often associated with anti-inflammatory and neuroprotective effects. Meanwhile, the cyclopentacoxazole ring contributes to the molecule's lipophilicity and metabolic stability, making it a candidate for optimizing drug-like properties. These attributes align with the growing focus on targeted therapeutics and small-molecule modulators in modern medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 946370-36-1 involves multi-step organic transformations, often requiring regioselective functionalization and catalytic cyclization techniques. The compound's carboxamide linkage serves as a critical point for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are essential for optimizing efficacy and safety. Recent publications have highlighted its role as a molecular scaffold in the design of enzyme inhibitors and receptor agonists.

Beyond pharmaceuticals, N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide has also been investigated for its potential in material science applications. Its conjugated π-system and rigid backbone make it a candidate for organic electronic devices, such as OLEDs or photovoltaic materials. The compound's ability to form stable thin films and its electron-transport properties are areas of active research, particularly in the development of sustainable energy solutions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

For researchers and industry professionals, key questions often revolve around the synthetic accessibility, scalability, and toxicity profile of CAS No. 946370-36-1. While preliminary studies suggest favorable biocompatibility, comprehensive in vitro and in vivo evaluations are still underway. Additionally, computational modeling has been employed to predict its ADME (Absorption, Distribution, Metabolism, Excretion) characteristics, a critical step in preclinical development. These efforts reflect the broader shift toward data-driven drug design and green chemistry practices.

In summary, N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}-2H-1,3-benzodioxole-5-carboxamide represents a compelling case study in the convergence of organic synthesis, pharmacology, and materials engineering. Its structural novelty and functional diversity position it as a valuable asset in both academic and industrial settings. As research progresses, this compound may unlock new avenues for addressing unmet medical needs or advancing sustainable technologies, aligning with global priorities in health and innovation.